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Compound of Interest

Compound Name: Cobalt tricarbonyl nitrosyl

Cat. No.: B13735155

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of
cobalt tricarbonyl nitrosyl, Co(CO)sNO. The information is curated for professionals in
research and development who require precise and reliable data for experimental design,
safety protocols, and material handling.

Core Physical and Chemical Identifiers

Cobalt tricarbonyl nitrosyl is an organocobalt compound recognized for its utility as a volatile
precursor for depositing cobalt metal and as a catalyst in organic synthesis.[1][2] It is a dark
red, volatile oil that is soluble in nonpolar solvents.[3]

Property Value

Molecular Formula C3CoNOa4 / Co(CO)sNO[4]
Molecular Weight 172.97 g/mol [1][4]

CAS Number 14096-82-3[4]
Appearance Dark red liquid/oil[1][2][3]

Quantitative Physical Properties
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The following table summarizes the key quantitative physical data for cobalt tricarbonyl

nitrosyl, critical for its application in various experimental and industrial settings.

Physical Property Value

Conditions

Density 1.47 g/lcm3[3][5][6] Standard state
Melting Point -1°C/-1.1 °C[1][2][3]

Boiling Point 50 °C[1][3][4] at 760 mmHg
48.6 °C[2]

Vapor Pressure 91 mmHg[5] at 20 °C

100 Torr[7] at 25 °C

26 Torr[7] at0 °C

Flash Point 48.6 °C - 55 °C[6][8]

Solubility Insoluble in water[2][8];

Soluble in nonpolar solvents[3]

Stability and Reactivity

» Thermal Stability: The compound is stable under recommended storage conditions but

decomposes at temperatures exceeding 65°C.[5]

e Sensitivity: It is sensitive to air and light.[4] It is stable when stored in the dark in sealed

containers.[5] Material decomposes slowly when in contact with moist air or water, liberating

carbon monoxide.[5]

e Hazardous Reactions: It is incompatible with oxidizing agents.[5] Hazardous decomposition

products include cobalt, carbon monoxide, cobalt oxide, and nitrous oxide.[5]

Experimental Protocols

While specific, detailed third-party protocols for the determination of each physical property are

not readily available in the literature, the synthesis and characterization of cobalt tricarbonyl

nitrosyl are well-documented.
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a) Synthesis Protocol

Cobalt tricarbonyl nitrosyl is typically prepared by the reaction of dicobalt octacarbonyl with
nitric oxide.[3]

e Reaction: Co2(CO)s + 2 NO - 2 Co(CO)sNO + 2 CO[3]

e Procedure: This reaction involves treating a solution of dicobalt octacarbonyl in a suitable
nonpolar solvent with a stream of nitric oxide gas. The reaction progress can be monitored
by the color change and infrared spectroscopy to observe the disappearance of the starting
material's carbonyl stretching frequencies and the appearance of the product's characteristic
bands. The product is a volatile liquid and can be purified by vacuum distillation. Given the
toxicity and air sensitivity of the reactants and product, this synthesis must be conducted
under an inert atmosphere (e.g., nitrogen or argon) using Schlenk line or glovebox
techniques.[9]

b) Characterization Methods

The identity and purity of organometallic compounds like cobalt tricarbonyl nitrosyl are
confirmed using a suite of spectroscopic techniques.[9]

« Infrared (IR) Spectroscopy: This is a crucial technique for characterizing metal carbonyl
nitrosyl complexes. The stretching frequencies of the CO and NO ligands are highly
informative. For Co(CO)sNO, IR spectroscopy can confirm the presence of both carbonyl
and nitrosyl ligands and provide insights into the molecule's structure and bonding.[10]

o Density Functional Theory (DFT) Calculations: Modern computational chemistry is used to
predict and confirm the vibrational frequencies observed in IR spectra, as well as to
determine the electronic structure and geometry of the molecule.[10]

» Nuclear Magnetic Resonance (NMR) Spectroscopy: While not as central as IR for this
specific compound, techniques like 23C NMR could be used to characterize the carbonyl
ligands.[9]

Visualized Workflows and Relationships

a) Synthesis Workflow
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The following diagram illustrates the synthetic pathway for cobalt tricarbonyl nitrosyl from
dicobalt octacarbonyl.

Synthesis of Cobalt Tricarbonyl Nitrosyl

Dicobalt Octacarbonyl Nitric Oxide
Co2(CO)s 2 NO

Reaction Vessel
(Inert Atmosphere)

Reaction Reaction

Cobalt Tricarbonyl Nitrosyl Carbon Monoxide
2 Co(C0O)sNO 2 CO (byproduct)

Click to download full resolution via product page
Caption: Synthetic route from dicobalt octacarbonyl to the target compound.
b) Properties and Handling Interrelationship

This diagram shows the logical connections between the physical properties of cobalt
tricarbonyl nitrosyl and the required safety and handling procedures.

Relationship between Properties and Handling

Physical Properties

Thermal Instability Liquid State

Toxn(:lty High Volatility
(Decompnses >65°C) (MP: -1°C)

(Toxlc if swallowed/inhaled) (Vapor Pressure: 91 mmHg @ 20°C)

andling & Storage Requirements \
Wear PPE Inert Atmosphere Handling
(Gloves, Goggles, Respirator) Store Locked Up Use Fume Hood / Ventilated Area (Schlenk line / Glovebox) Store Cold (<5°C), Dark, Tightly Sealed Store Tightly Sealed

Air & Light Sensitivity
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Caption: How physical properties dictate necessary handling and storage protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Cobalt tricarbonyl nitrosyl | Tricarbonylnitrosylcobalt | Co(CO)3NO — Ereztech
[ereztech.com]

. americanelements.com [americanelements.com]
. Cobalt tricarbonyl nitrosyl - Wikipedia [en.wikipedia.org]

. strem.com [strem.com]

2
3
4
e 5. gelest.com [gelest.com]
6. Cobalt tricarbonyl nitrosyl | CAS 14096-82-3 | Chemical-Suppliers [chemical-suppliers.eu]
7. gelest.com [gelest.com]
8. alfa-chemistry.com [alfa-chemistry.com]
9. chem.libretexts.org [chem.libretexts.org]
e 10. pubs.acs.org [pubs.acs.org]

 To cite this document: BenchChem. [An In-depth Technical Guide to the Physical Properties
of Cobalt Tricarbonyl Nitrosyl]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13735155#physical-properties-of-cobalt-tricarbonyl-
nitrosyl]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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